4,5-Difluoro-2-[(2-fluoro-4-iodophenyl)amino]benzoic acid

• Molecular Formula: C13H7F3INO2
• Molecular Weight: 393.10 g/mol
• IUPAC Name: 4,5-difluoro-2-(2-fluoro-4-iodoanilino)benzoic acid
• InChI: InChI=1S/C13H7F3INO2/c14-8-4-7(13(19)20)12(5-9(8)15)18-11-2-1-6(17)3-10(11)16/h1-5,18H,(H,19,20)
• InChI Key: NSHMRQWLEPIIHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1I)F)NC2=CC(=C(C=C2C(=O)O)F)F

Description

4,5-Difluoro-2-[(2-fluoro-4-iodophenyl)amino]benzoic acid is a useful research compound. Its molecular formula is C13H7F3INO2 and its molecular weight is 393.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2,4,5-Trifluorobenzoic acid (643 mg, 3.65 mmol) and 2-fluoro-4-iodoaniline (1.0 g, 4.22 mmol) were taken into acetonitrile (30 mL) followed by addition of lithium amide (290 mg, 12.7 mmol) and the mixture was heated to 60° C. under a nitrogen atmosphere for one hour. On cooling to room temperature the mixture was added to 1 N aqueous hydrochloric acid (100 mL) and the precipitate formed was collected by filtration and washed once with water then hexanes and dried in vacuo to give 4,5-difluoro-2-[(2-fluoro-4-iodophenyl)amino]benzoic acid (624 mg, 43% yield) as a tan solid. 1H-NMR (400 MHz, D6-DMSO): 13.65 (br s, 1H), 9.63 (s, 1H), 7.84 (tr, 1H), 7.71 (d, 1H), 7.52 (d, 1H), 7.32 (tr, 1H), 7.03-6.98 (dd, 1H).